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Introduction

Aureobasidin A is a cyclic depsipeptide antibiotic with potent antifungal activity, particularly
against yeasts of the Candida species.[1][2][3] Its unique mechanism of action, targeting the
essential fungal enzyme inositol phosphorylceramide (IPC) synthase, makes it a compelling
candidate for combination therapy, especially in the context of rising antifungal resistance.[4][5]
[6] These application notes provide a summary of the synergistic interactions of Aureobasidin A
with other antifungal agents, along with detailed protocols for assessing these effects in a
laboratory setting.

The primary rationale for exploring these combinations is to enhance the efficacy of existing
antifungals, potentially reduce required dosages to minimize toxicity, and overcome resistance
mechanisms.[7] Studies have shown that Aureobasidin A exhibits a potent synergistic effect
when combined with azole antifungals, such as fluconazole, against fluconazole-resistant
Candida albicans isolates.[1][2][3]

Mechanism of Synergistic Action

The synergistic interaction between Aureobasidin A and azoles is thought to stem from their
distinct but complementary mechanisms of action. Aureobasidin A inhibits IPC synthase, a
crucial enzyme in the fungal sphingolipid biosynthesis pathway.[4][5] This disrupts the integrity
of the cell membrane. Simultaneously, azoles inhibit lanosterol 14-a-demethylase, an enzyme

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15181467?utm_src=pdf-interest
https://iem.modares.ac.ir/article_1828_4496bf24afe7fab6f046bf4923da8de6.pdf
https://iem.modares.ac.ir/article_1828.html
https://www.researchgate.net/publication/349297247_Antifungal_Activity_of_Aureobasidin_A_in_Combination_with_Fluconazole_against_Fluconazole-Resistant_Candida_albicans
https://pmc.ncbi.nlm.nih.gov/articles/PMC12122681/
https://www.researchgate.net/publication/392233411_Mechanisms_of_aureobasidin_A_inhibition_and_drug_resistance_in_a_fungal_IPC_synthase_complex
https://pubmed.ncbi.nlm.nih.gov/40442105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9027798/
https://iem.modares.ac.ir/article_1828_4496bf24afe7fab6f046bf4923da8de6.pdf
https://iem.modares.ac.ir/article_1828.html
https://www.researchgate.net/publication/349297247_Antifungal_Activity_of_Aureobasidin_A_in_Combination_with_Fluconazole_against_Fluconazole-Resistant_Candida_albicans
https://pmc.ncbi.nlm.nih.gov/articles/PMC12122681/
https://www.researchgate.net/publication/392233411_Mechanisms_of_aureobasidin_A_inhibition_and_drug_resistance_in_a_fungal_IPC_synthase_complex
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

required for ergosterol biosynthesis, another critical component of the fungal cell membrane.
The dual assault on membrane biosynthesis pathways likely leads to increased membrane
instability and cell death.

Furthermore, some evidence suggests that Aureobasidin A may also inhibit the function of
multidrug efflux pumps, such as CaCdr2p, which are often responsible for azole resistance.[8]
This inhibition would lead to an intracellular accumulation of the azole, thereby restoring its
antifungal activity.

Data Presentation: Synergistic Activity of
Aureobasidin A

The following table summarizes the quantitative data from studies investigating the synergistic
effects of Aureobasidin A with other antifungal agents. The Fractional Inhibitory Concentration
Index (FICI) is a common measure of synergy, where a value of < 0.5 indicates a synergistic
interaction.
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Experimental Protocols

Protocol 1: Determination of Antifungal Synergy using
the Checkerboard Broth Microdilution Method

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M27-Ed4
guidelines and the checkerboard method to assess the in vitro interaction between
Aureobasidin A and another antifungal agent.[1][2][3]

Materials:

Aureobasidin A (stock solution of known concentration)

Second antifungal agent (e.g., Fluconazole, stock solution of known concentration)

RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

96-well microtiter plates

Fungal isolate (e.g., Candida albicans)

Spectrophotometer or microplate reader (530 nm)

Sterile water or solvent for drug dilution (e.g., DMSO)
Procedure:
e Inoculum Preparation:

o Culture the fungal isolate on an appropriate agar medium (e.g., Sabouraud Dextrose Agar)
at 35°C for 24-48 hours.

o Prepare a cell suspension in sterile saline, adjusting the turbidity to a 0.5 McFarland
standard (approximately 1-5 x 10"6 CFU/mL).

o Dilute this suspension 1:1000 in RPMI 1640 medium to obtain a final inoculum
concentration of 1-5 x 103 CFU/mL.
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e Drug Dilution Plate Preparation (Checkerboard Assay):

o Prepare serial dilutions of Aureobasidin A and the second antifungal agent in RPMI 1640
medium in separate 96-well plates (master plates).

o In a new 96-well plate (test plate), add 50 pL of RPMI 1640 medium to all wells.
o Along the x-axis, add 50 pL of each Aureobasidin A dilution in duplicate.

o Along the y-axis, add 50 pL of each dilution of the second antifungal agent in duplicate.

This will create a matrix of drug combinations.

o Include wells with each drug alone (growth controls) and wells with no drugs (negative

control).
 Inoculation and Incubation:
o Add 100 pL of the prepared fungal inoculum to each well of the test plate.
o The final volume in each well will be 200 L.
o Incubate the plate at 35°C for 24-48 hours.
e Reading the Results:

o Determine the Minimum Inhibitory Concentration (MIC) for each drug alone and in
combination. The MIC is the lowest concentration of the drug that causes a significant
inhibition of growth (typically 250% reduction) compared to the drug-free control well.
Growth can be assessed visually or by reading the optical density at 530 nm.

o Data Analysis (Calculation of FICI):
o The Fractional Inhibitory Concentration (FIC) is calculated for each drug:

» FIC of Aureobasidin A = (MIC of Aureobasidin A in combination) / (MIC of Aureobasidin A

alone)
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» FIC of second antifungal = (MIC of second antifungal in combination) / (MIC of second
antifungal alone)

o The FICI is the sum of the individual FICs:

» FICI = FIC of Aureobasidin A + FIC of second antifungal
o Interpret the FICI value:

= Synergy: FICI <0.5

» Indifference: 0.5 < FICI £ 4.0

» Antagonism: FICI > 4.0
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Caption: Proposed mechanism of synergistic action between Aureobasidin A and azole
antifungals.

Experimental Workflow for Synergy Testing
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Caption: Workflow for determining antifungal synergy using the checkerboard method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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